Nardosinone
Nardosinone
Brand Name:
Vulcanchem
CAS No.:
23720-80-1
VCID:
VC0031660
InChI:
InChI=1S/C15H22O3/c1-9-6-5-7-10-11(16)8-12-13(15(9,10)4)14(2,3)18-17-12/h7,9,12-13H,5-6,8H2,1-4H3/t9-,12-,13+,15+/m1/s1
SMILES:
CC1CCC=C2C1(C3C(CC2=O)OOC3(C)C)C
Molecular Formula:
C15H22O3
Molecular Weight:
250.33 g/mol
Nardosinone
CAS No.: 23720-80-1
Reference Standards
VCID: VC0031660
Molecular Formula: C15H22O3
Molecular Weight: 250.33 g/mol
CAS No. | 23720-80-1 |
---|---|
Product Name | Nardosinone |
Molecular Formula | C15H22O3 |
Molecular Weight | 250.33 g/mol |
IUPAC Name | (3aR,9R,9aR,9bS)-1,1,9,9a-tetramethyl-3a,4,7,8,9,9b-hexahydronaphtho[2,1-c]dioxol-5-one |
Standard InChI | InChI=1S/C15H22O3/c1-9-6-5-7-10-11(16)8-12-13(15(9,10)4)14(2,3)18-17-12/h7,9,12-13H,5-6,8H2,1-4H3/t9-,12-,13+,15+/m1/s1 |
Standard InChIKey | KXGHHSIMRWPVQM-JWFUOXDNSA-N |
Isomeric SMILES | C[C@@H]1CCC=C2[C@]1([C@H]3[C@@H](CC2=O)OOC3(C)C)C |
SMILES | CC1CCC=C2C1(C3C(CC2=O)OOC3(C)C)C |
Canonical SMILES | CC1CCC=C2C1(C3C(CC2=O)OOC3(C)C)C |
Appearance | Powder |
Synonyms | [3aR-(3aα,9α,9aα,9bα)]-1,3a,4,7,8,9,9a,9b-Octahydro-1,1,9,9a-tetramethyl-5H-Naphtho[2,1-c][1,2]dioxol-5-one; Nardosinon |
PubChem Compound | 168136 |
Last Modified | Nov 11 2021 |
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